Chlorophenols are a class of organic compounds characterized by the presence of one or more chlorine atoms attached to a phenol group. These chemicals have been widely used in various industries, including pesticide synthesis and wood preservation. Structurally, chlorophenols are derivatives of phenol with chloride substituents at different positions on the aromatic ring. They exhibit both acidic and basic properties due to the presence of hydroxyl (-OH) and substituted chlorine groups. From a safety perspective, certain chlorophenols can be highly toxic and carcinogenic. Due to environmental concerns and health risks, their use has been restricted or banned in many countries. However, they remain important intermediates in industrial processes where strict handling protocols are required. Environmental monitoring is crucial for assessing the impact of these compounds on ecosystems. In summary, chlorophenols play significant roles in various chemical applications but require careful management due to their hazardous nature.